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Compound of Interest

Compound Name: 1-Hydroxy-2-naphthoate

Cat. No.: B8527853 Get Quote

An In-depth Technical Guide to the Chemical Properties and Structure of 1-Hydroxy-2-
naphthoate

Introduction
1-Hydroxy-2-naphthoate, and its conjugate acid 1-Hydroxy-2-naphthoic acid, are significant

organic compounds with applications in various fields, including the synthesis of dyes and

pharmaceuticals.[1] 1-Hydroxy-2-naphthoic acid is recognized as an antibacterial agent and

serves as an intermediate in the creation of anti-carcinogenic compounds.[2] This technical

guide provides a comprehensive overview of the chemical properties, structure, and relevant

experimental protocols for researchers, scientists, and professionals in drug development.

Chemical Structure
1-Hydroxy-2-naphthoic acid is a naphthoic acid with a carboxy group at the second position

and a hydroxy substituent at the first position.[3][4] It belongs to the class of organic

compounds known as naphthalenecarboxylic acids, which contain a naphthalene moiety with

one or more carboxylic acid groups.
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Identifier Value

IUPAC Name 1-hydroxynaphthalene-2-carboxylic acid[4]

SMILES C1=CC=C2C(=C1)C=CC(=C2O)C(=O)O[4]

InChI
InChI=1S/C11H8O3/c12-10-8-4-2-1-3-7(8)5-6-

9(10)11(13)14/h1-6,12H,(H,13,14)[4]

InChIKey SJJCQDRGABAVBB-UHFFFAOYSA-N[4]

Chemical and Physical Properties
1-Hydroxy-2-naphthoic acid typically appears as a beige to brown-grey or white to reddish

crystalline solid.[1][3][5] It is sparingly soluble in hot water and almost insoluble in cold water,

but is freely soluble in organic solvents like alcohol, benzene, and ether.[1][3][5]

Quantitative Chemical Data

Property Value

Molecular Formula C₁₁H₈O₃[4]

Molecular Weight 188.18 g/mol [4]

Melting Point 195-200 °C (decomposes)[3][6]

Boiling Point 367.7 °C at 760 mmHg[7]

pKa 3.02 ± 0.30[8]

Flash Point 150 °C[6]

Biological and Chemical Roles
1-Hydroxy-2-naphthoic acid is a xenobiotic metabolite produced during the microbial

biodegradation of polycyclic aromatic hydrocarbons (PAHs) like phenanthrene and

naphthalene.[4][9] It can undergo further hydroxylation, leading to the naphthalene degradation

pathway, or direct ring opening, resulting in the phthalic acid pathway.[9] The compound is also

used as an intermediate for azo and triphenylmethane dyes.[3]
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Experimental Protocols
Synthesis of 1-Hydroxy-2-naphthoic Acid
A common method for the synthesis of 1-Hydroxy-2-naphthoic acid involves the carboxylation

of the sodium salt of α-naphthol.[5]

Procedure:

The dried sodium salt of 1-naphthol is treated with carbon dioxide.[3]

This reaction is carried out under pressure at a temperature of 135°C.[3]

This process typically results in an 80% yield of 1-Hydroxy-2-naphthoic acid.[3]

Another detailed procedure is as follows:

Approximately 20 grams of alpha-naphthol and 200 grams of dibutyl carbitol are added to a

reaction flask equipped with a stirrer and distillation column.[10]

The mixture is stirred at about 25°C while approximately 16.8 grams of a 45 percent

aqueous potassium hydroxide solution are added.[10]

After the formation of potassium alpha-naphtholate is complete, the resulting suspension is

distilled at a pressure of about 15 mm Hg and a temperature of about 135°C to remove the

water.[10]

The resulting mixture is then reacted with carbon dioxide to produce 1-hydroxy-2-naphthoic

acid.[10]

Analysis in Human Plasma
A method for the determination of 1-hydroxy-2-naphthoic acid (HNA) in human plasma has

been developed, particularly in the context of the administration of salmeterol xinafoate.[11]

Methodology:

Sample Preparation: A semi-automated procedure with solid-phase extraction is used with

an automated analytical sample processor (AASP).[11]
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Analysis: High-performance liquid chromatography (HPLC) with fluorescence detection is

employed for quantification.[11]

Sensitivity: The method is sensitive to 10 ng ml-1.[11]

Precision: The relative standard deviations of quality control samples were reported as 1.6%

at 180 ng ml-1, 2.4% at 100 ng ml-1, and 5.5% at 40 ng ml-1 over four independent assay

runs.[11]

Metabolic Pathway
1-Hydroxy-2-naphthoate is a key intermediate in the microbial degradation of phenanthrene.

The following diagram illustrates a simplified pathway of this process.

Phenanthrene Phenanthrene cis-3,4-dihydrodiol 3,4-Dihydroxyphenanthrene 2-Carboxy-cis-4-(1-hydroxynaphthyl)-2-oxobut-3-enoate 1-Hydroxy-2-naphthoate Downstream
Metabolism

Click to download full resolution via product page

Caption: Simplified microbial degradation pathway of phenanthrene to 1-Hydroxy-2-
naphthoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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